Cas no 849035-77-4 (4-Bromo-2-(methylsulfonyl)benzaldehyde)
849035-77-4 structure
Product Name:4-Bromo-2-(methylsulfonyl)benzaldehyde
CAS No:849035-77-4
MF:C8H7BrO3S
MW:263.108380556107
MDL:MFCD04037947
CID:716636
PubChem ID:2761076
Update Time:2025-04-19
4-Bromo-2-(methylsulfonyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(methylsulfonyl)benzaldehyde
- 4-BROMO-2-(METHYLSULPHONYL)BENZALDEHYDE
- Benzaldehyde,4-bromo-2-(methylsulfonyl)-
- Benzaldehyde, 4-bromo-2-(methylsulfonyl)-
- 4-bromo-2-methylsulfonylbenzaldehyde
- 4-bromo-2-methanesulfonylbenzaldehyde
- KMXMXSSAUZKLCE-UHFFFAOYSA-N
- OR7961
- SBB102625
- KM2253
- 3101AC
- 4-bromo-2-methansulfonyl-benzaldehyde
- FCH1320912
- TRA0041375
- 4-bromo-2-(methylsulfonyl)benz-aldehyde
- SY006887
- Benzal
- 4-Bromo-2-(methylsulfonyl)benzaldehyde, AldrichCPR
- ZIB03577
- DB-076163
- MFCD04037947
- 849035-77-4
- PS-6002
- SCHEMBL1793926
- AKOS015835446
- DTXSID40375527
-
- MDL: MFCD04037947
- Inchi: 1S/C8H7BrO3S/c1-13(11,12)8-4-7(9)3-2-6(8)5-10/h2-5H,1H3
- InChI Key: KMXMXSSAUZKLCE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C=O)=C(C=1)S(C)(=O)=O
Computed Properties
- Exact Mass: 261.92993g/mol
- Monoisotopic Mass: 261.92993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6
- XLogP3: 1.3
Experimental Properties
- PSA: 59.59000
- LogP: 2.74590
4-Bromo-2-(methylsulfonyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009345-1g |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 1g |
1380CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009345-5mg |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 5mg |
812CNY | 2021-05-07 | ||
| Fluorochem | 023642-250mg |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 95% | 250mg |
£27.00 | 2022-03-01 | |
| Fluorochem | 023642-1g |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 95% | 1g |
£55.00 | 2022-03-01 | |
| Fluorochem | 023642-5g |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 95% | 5g |
£160.00 | 2022-03-01 | |
| Chemenu | CM308680-10g |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 95+% | 10g |
$430 | 2021-06-16 | |
| Chemenu | CM308680-25g |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 95+% | 25g |
$799 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009345-1g |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 1g |
1380.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009345-5mg |
4-Bromo-2-(methylsulfonyl)benzaldehyde |
849035-77-4 | 5mg |
812.0CNY | 2021-07-13 | ||
| Apollo Scientific | OR7961-1g |
4-Bromo-2-(methylsulphonyl)benzaldehyde |
849035-77-4 | 1g |
£95.00 | 2025-02-20 |
4-Bromo-2-(methylsulfonyl)benzaldehyde Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
849035-77-4 (4-Bromo-2-(methylsulfonyl)benzaldehyde) Related Products
- 254887-17-7(4-Bromo-1-methyl-2-(methylsulfonyl)benzene)
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- 648906-18-7(Benzene, 5-bromo-1,3-dimethyl-2-(methylsulfonyl)-)
- 99768-21-5(4-Bromo-1-methanesulfonyl-2-methylbenzene)
- 126076-76-4(Benzaldehyde, 2-(phenylsulfonyl)-)
- 20077-15-0(2-bromo-9H-thioxanthen-9-one 10,10-dioxide)
- 146431-33-6(5-bromo-2-methanesulfonylbenzoic acid)
- 5395-89-1(2-methanesulfonylbenzaldehyde)
- 142994-02-3(4-Bromo-2-(methylsulfonyl)benzoic acid)
- 5324-75-4(1-(benzenesulfonyl)-4-bromo-2-methylbenzene)
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